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Compound of Interest

Compound Name: Isopropyl dodecanoate

Cat. No.: B159280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermal properties of

isopropyl dodecanoate, also referred to as isopropyl laurate. The information is compiled

from various scientific sources to support research, development, and application in fields such

as pharmaceuticals and material science. This document presents quantitative data in

structured tables, details relevant experimental methodologies, and includes visualizations of

experimental workflows.

Introduction
Isopropyl dodecanoate (CAS No. 10233-13-3) is the ester formed from the condensation of

dodecanoic acid (lauric acid) and isopropanol.[1] It is a colorless to slightly yellow oily liquid at

room temperature and is utilized in various industries, including cosmetics and

pharmaceuticals, often as an emollient or solvent.[1][2] A thorough understanding of its thermal

properties is crucial for its application in formulations and processes where temperature

stability and heat transfer are critical parameters.

Quantitative Thermal Properties
The following table summarizes the available quantitative data for the thermal properties of

isopropyl dodecanoate. It is important to note that while some properties have been

experimentally determined, others are estimations and should be treated as such.
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Thermal Property Value Remarks Source(s)

Melting Point ~4.2 °C Estimated value. [1][2]

Boiling Point 280-281.3 °C At 760 mmHg. [2][3]

Net Heat of

Combustion
38.67 ± 0.11 MJ/kg

Experimentally

determined.
[4]

Enthalpy of

Vaporization (ΔvapH)
81.5 kJ/mol

At 320 K, based on

data from 305 to 452

K.

[5]

66.1 kJ/mol

At 405 K, based on

data from 390 to 469

K.

[5]

Heat of Fusion

(ΔfusH°)
Data not available

Can be determined by

DSC.
[6]

Specific Heat

Capacity (Cp)
Data not available

Can be determined by

DSC following ASTM

E1269.

[7][8]

Thermal Conductivity

(λ)
Data not available

Can be determined by

the transient hot wire

method (ASTM

D7896).

[9][10]

Experimental Protocols
Detailed methodologies for determining the key thermal properties of isopropyl dodecanoate
are outlined below. These protocols are based on established standards to ensure accuracy

and reproducibility.

Determination of Melting Point and Heat of Fusion by
Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a fundamental technique for determining the melting point

and the enthalpy of fusion of a substance.
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Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. During a phase transition, such as melting, the sample absorbs

energy, which is detected as a change in heat flow.

Instrumentation: A differential scanning calorimeter equipped with a cooling system.

Procedure:

A small, precisely weighed sample of isopropyl dodecanoate (typically 1-5 mg) is

hermetically sealed in an aluminum pan.

An empty, sealed aluminum pan is used as a reference.

The sample and reference are placed in the DSC cell.

The temperature is lowered to a point well below the expected melting point (e.g., -20°C).

The sample is then heated at a constant rate (e.g., 5-10 °C/min) through its melting

transition.

The heat flow to the sample is recorded as a function of temperature.

Data Analysis:

The melting point is typically determined as the onset temperature of the melting

endotherm.

The heat of fusion is calculated by integrating the area of the melting peak.
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Sample Preparation DSC Analysis

Data Analysis

Weigh Sample (1-5 mg) Seal in Aluminum Pan Load Sample & Reference Cool to -20°C Heat at 5-10°C/min Record Heat Flow Plot Heat Flow vs. Temp

Determine Onset Temp
(Melting Point)

Integrate Peak Area
(Heat of Fusion)

Click to download full resolution via product page

Workflow for DSC analysis of melting point and heat of fusion.

Determination of Specific Heat Capacity by Differential
Scanning Calorimetry (ASTM E1269)
This standard test method provides a procedure for determining the specific heat capacity of

liquids and solids.

Principle: The method compares the heat flow required to raise the temperature of the

sample to that of a known reference material (sapphire) under the same conditions.

Instrumentation: A differential scanning calorimeter.

Procedure:

Perform a baseline run with empty sample and reference pans.

Run a known mass of a sapphire standard to determine the calibration constant.

Run a known mass of isopropyl dodecanoate under the same conditions as the baseline

and sapphire runs. A typical heating rate is 20°C/min.[11]

Data Analysis: The specific heat capacity (Cp) is calculated using the following equation:

Cp(sample) = (DSC_sample / m_sample) * (m_std / DSC_std) * Cp(std) where DSC is the
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difference in heat flow between the sample/standard and the baseline, m is the mass, and

std refers to the sapphire standard.

DSC Experimental Runs

Calculation

1. Baseline Run
(Empty Pans)

2. Sapphire Standard Run

3. Isopropyl Dodecanoate Run

Record Masses
(m_sample, m_std)

Obtain Heat Flow Data
(DSC_sample, DSC_std)

Calculate Cp of Sample

Known Cp of Sapphire

Click to download full resolution via product page

Workflow for specific heat capacity determination by DSC (ASTM E1269).

Determination of Thermal Conductivity by Transient Hot
Wire Method (ASTM D7896)
This method is suitable for measuring the thermal conductivity of liquids.

Principle: A thin platinum wire immersed in the liquid is heated by a short electrical pulse.

The rate at which the wire's temperature increases is related to the thermal conductivity of
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the surrounding liquid.

Instrumentation: A transient hot wire thermal conductivity instrument.

Procedure:

Calibrate the instrument using a standard liquid with known thermal conductivity (e.g.,

toluene or water).

Place approximately 40 mL of isopropyl dodecanoate into the measurement cell.[9]

Ensure the sample is at the desired test temperature and is free of air bubbles.

Apply a short duration (typically 1 second) heat pulse to the wire and record the

temperature rise over time.[12]

Data Analysis: The thermal conductivity is calculated from the slope of the temperature rise

versus the logarithm of time, taking into account the heat input per unit length of the wire.

Instrument Setup Measurement Data Analysis

Calibrate with Standard Fill Cell with Sample Equilibrate Temperature Apply Heat Pulse (1s) Record Temp vs. Time Plot ΔT vs. ln(time) Determine Slope Calculate Thermal
Conductivity (λ)

Click to download full resolution via product page

Workflow for thermal conductivity measurement (ASTM D7896).

Conclusion
This technical guide has summarized the currently available data on the thermal properties of

isopropyl dodecanoate and provided detailed experimental protocols for their determination.

While key parameters such as boiling point, net heat of combustion, and enthalpy of

vaporization are documented, there is a clear need for experimental determination of the heat

of fusion, specific heat capacity, and thermal conductivity to provide a more complete thermal

profile of this compound. The provided methodologies, based on ASTM standards, offer a clear

path for researchers to obtain this valuable data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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